Cas no 30100-83-5 (5,6-Dihydro-ara-uridine)

• Product Name: 5,6-Dihydro-ara-uridine
• CAS No: 30100-83-5
• MF: C₉H₁₄N₂O₆
• MW: 246.217262744904
• CID: 305965
• PubChem ID: 321817
• Update Time: 2025-05-21

5,6-Dihydro-ara-uridine Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyldihydro-
• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione
• 5,5-dideuterio-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione
• AC1L852Q
• AGN-PC-00FC2I
• AGN-PC-00SU8N
• Dihydrouridin
• NSC275645
• Uridine, 5,6-dihydro-
• Hydrouracil, 1-beta-D-ribofuranosyl-
• SCHEMBL18512842
• 1-Pentofuranosyl-1,3-diazinane-2,4-dione
• 1-[(2S,5S)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1,3-DIAZINANE-2,4-DIONE
• NSC-275645
• NSC791649
• 5-deuterio-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 30100-83-5
• DTXSID10313719
• 5,6-Dihydro-ara-uridine
• DTXSID20860229
• A936790
• NSC-791649

• Inchi： 1S/C9H14N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h4,6-8,12,14-15H,1-3H2,(H,10,13,16)
• InChI Key： ZPTBLXKRQACLCR-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(NC(CC1)=O)=O)O)O

Computed Properties

• Exact Mass: 246.08522
• Monoisotopic Mass: 246.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.614
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.613
• PSA: 119.33
• LogP: -2.41890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on 5,6-Dihydro-ara-uridine

5,6-Dihydro-ara-uridine: A Comprehensive Overview

5,6-Dihydro-ara-uridine, also known by its CAS number 30100-83-5, is a nucleoside analog that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a derivative of arabinose and uracil, with a unique chemical structure that distinguishes it from other nucleosides. The compound's name reflects its structural characteristics: the "5,6-dihydro" prefix indicates the presence of two hydrogen atoms added to the 5' and 6' positions of the sugar moiety, while "ara" denotes its arabinose origin.

The chemical structure of 5,6-Dihydro-ara-uridine plays a pivotal role in its biological activity. The dihydroxylation at positions 5' and 6' introduces steric and electronic modifications that influence its interactions with biological molecules. Recent studies have shown that these modifications enhance the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

One of the most exciting areas of research involving 5,6-Dihydro-ara-uridine is its potential as an antiviral agent. Scientists have discovered that this compound exhibits potent inhibitory activity against various RNA viruses, including influenza A virus and hepatitis C virus. The mechanism of action involves interference with viral RNA replication machinery, thereby preventing the propagation of the virus within host cells.

In addition to its antiviral properties, 5,6-Dihydro-ara-uridine has also been explored for its potential in cancer therapy. Preclinical studies have demonstrated that this compound can selectively target cancer cells by inhibiting key enzymes involved in nucleic acid synthesis. This selective targeting reduces the growth and proliferation of malignant cells while sparing healthy tissues, making it a promising candidate for future oncology treatments.

The synthesis of 5,6-Dihydro-ara-uridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed novel synthetic pathways that utilize enzymatic catalysis and stereochemical control to produce the compound efficiently. These advancements have significantly improved the scalability of production, paving the way for large-scale manufacturing.

Another area of active research is the exploration of 5,6-Dihydro-ara-uridine's role in RNA interference (RNAi) pathways. Studies have shown that this compound can modulate RNAi mechanisms by interacting with key proteins involved in small interfering RNA (siRNA) processing and delivery. This modulation has potential applications in gene therapy, where precise control over gene expression is critical.

The pharmacokinetics and toxicity profiles of 5,6-Dihydro-ara-uridine have also been extensively studied. Clinical trials have demonstrated that the compound has favorable absorption characteristics and low toxicity levels at therapeutic doses. These findings further support its potential as a safe and effective therapeutic agent.

In conclusion, 5,6-Dihydro-ara-uridine, with its unique chemical structure and diverse biological activities, represents a significant advancement in nucleoside analog research. Its potential applications in antiviral therapy, cancer treatment, and RNA interference make it a subject of intense scientific interest. As research continues to uncover new insights into its mechanisms and therapeutic potentials, this compound is poised to play a crucial role in future medical advancements.